3,3',5,5'-Tetrakis[3-(3-pyridyl)phenyl]-1,1'-biphenyl

• IUPAC Name: 3-[3-[3-[3,5-bis(3-pyridin-3-ylphenyl)phenyl]-5-(3-pyridin-3-ylphenyl)phenyl]phenyl]pyridine
• InChI: InChI=1S/C56H38N4/c1-9-39(47-17-5-21-57-35-47)25-43(13-1)51-29-52(44-14-2-10-40(26-44)48-18-6-22-58-36-48)32-55(31-51)56-33-53(45-15-3-11-41(27-45)49-19-7-23-59-37-49)30-54(34-56)46-16-4-12-42(28-46)50-20-8-24-60-38-50/h1-38H
• InChI Key: JOWLUTHJWQYFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)C3=CC(=CC(=C3)C4=CC=CC(=C4)C5=CN=CC=C5)C6=CC=CC(=C6)C7=CN=CC=C7)C8=CC=CC(=C8)C9=CN=CC=C9)C1=CN=CC=C1
• Molecular Formula: C56H38N4
• Molecular Weight: 766.9 g/mol

Description

The compound is a type of biphenyl derivative, which are often used in organic synthesis due to their stability and unique electronic properties. It seems to have phenyl and pyridyl groups attached to it, which could potentially give it interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple phenyl and pyridyl groups. These groups could potentially form various types of interactions with each other, affecting the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3,3’,5,5’-Tetrakis[3-(3-pyridyl)phenyl]-1,1’-biphenyl” would likely be influenced by factors like its molecular structure, the presence of functional groups, and the types of intermolecular interactions it can form.

Scientific Research Applications

Luminescent Material

. This makes it a potential candidate for use in the development of light-emitting devices, such as LEDs and OLEDs.

Fabrication of Metal-Organic Frameworks (MOFs)

. .

Adsorption of Heavy Metals

. Bp4mpy, due to its structural similarity, could potentially be used in similar applications for the removal of heavy metal ions from water.

Development of Porous Materials

Due to its ability to form MOFs with nanotubular channels, Bp4mpy can be used in the development of porous materials. .

Mechanism of Action

Target of Action

Similar compounds, such as tetracationic porphyrins, have been studied extensively and are known to interact with various biological targets . These targets often include metal ions such as Cu, Fe, Co, and Zn .

Mode of Action

It can be inferred from related studies that these types of compounds may interact with their targets through coordination to metal ions . This interaction can lead to changes in the electronic and spectroscopic properties of the compound .

Biochemical Pathways

For instance, porphyrins and their derivatives have been found to have applications in several research fields such as catalysis, electro-catalysis, sensor systems, organic-electronics, electron transfer models, spintronics, oxygen transport, and conversion of sunlight into chemical energy .

Result of Action

Similar compounds have been shown to enhance the visible photocatalytic activity of certain nanoparticles in the degradation of methylene blue .

Action Environment

The action of 3,3’,5,5’-Tetrakis[3-(3-pyridyl)phenyl]-1,1’-biphenyl can be influenced by various environmental factors. For instance, the electronic and spectroscopic properties of similar compounds have been shown to be affected by factors such as solvent type, charge effects, and medium acidity .

Safety and Hazards

The safety and hazards associated with this compound would likely depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

The future directions for research on this compound could potentially involve exploring its properties in more detail, developing new synthesis methods, or investigating its potential applications in areas like catalysis or materials science.

Q & A

Q1: What makes BP4mPy suitable for use in organic photovoltaic devices (OPVs)?

A1: BP4mPy, with its wide energy gap, acts as an effective exciton blocker when blended with electron-conducting materials like C60 [, , ]. This means it prevents excitons (excited state electrons) generated in the active layer of the OPV from recombining before they can be separated into free charges, thereby increasing device efficiency.

Q2: How does the deposition method of BP4mPy:C60 blends impact OPV performance?

A2: Research shows that organic vapor phase deposition (OVPD) allows for precise control over the morphology of BP4mPy:C60 blends [, , ]. Specifically, by adjusting the carrier gas pressure during OVPD, researchers achieved larger C60 crystalline domains within the blend []. This enhanced crystallinity led to higher electron mobility, translating to a significant improvement in OPV power conversion efficiency compared to devices using amorphous BP4mPy:C60 layers deposited via vacuum thermal evaporation [, , ].

Q3: Can BP4mPy be utilized in other organic electronic devices besides OPVs?

A3: Yes, BP4mPy has proven valuable in organic light-emitting diodes (OLEDs) [, ]. Its ability to form stable exciplexes with specific hole transport materials, like tris(4-carbazoyl-9-ylphenyl)amine (TCTA), makes it a suitable host material in OLEDs []. This exciplex formation facilitates efficient energy transfer to emitter molecules, resulting in bright and efficient red, green, blue, and even white OLEDs [].

Q4: What research avenues are being explored to further optimize BP4mPy for organic electronics?

A4: Current research focuses on fine-tuning the OVPD process parameters to achieve even greater control over BP4mPy:C60 blend morphology and further enhance charge transport properties in OPVs []. In the context of OLEDs, investigating new hole transport materials that form efficient exciplexes with BP4mPy could lead to devices with improved color purity, brightness, and stability [].